Cas no 941956-10-1 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide)

• Product Name: 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide
• CAS No: 941956-10-1
• MF: C₂₃H₃₀N₂O₄S
• MW: 430.560305118561
• CID: 6437483
• Update Time: 2025-10-30

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide
• 2-Piperidineacetamide, 1-[(4-methoxyphenyl)sulfonyl]-N-(3-phenylpropyl)-

• Inchi： 1S/C23H30N2O4S/c1-29-21-12-14-22(15-13-21)30(27,28)25-17-6-5-11-20(25)18-23(26)24-16-7-10-19-8-3-2-4-9-19/h2-4,8-9,12-15,20H,5-7,10-11,16-18H2,1H3,(H,24,26)
• InChI Key： INIIJOQTEXSXML-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NCCCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• pka: 16.21±0.46(Predicted)

Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide

Introduction to 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide (CAS No. 941956-10-1)

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide, identified by its CAS number 941956-10-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperidine core and sulfonyl functional group, which are known for their broad spectrum of biological activities. The presence of a 4-methoxybenzenesulfonyl moiety and a 3-phenylpropyl amide side chain further enhances its structural complexity and potential pharmacological relevance.

The synthesis and characterization of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide involve meticulous chemical methodologies that ensure high purity and yield. The piperidine ring, a common scaffold in many bioactive molecules, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. The sulfonyl group, on the other hand, is known for its ability to modulate protein-protein interactions and enzyme activity, making it a valuable component in the design of therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide has emerged as a promising candidate in this endeavor due to its unique structural features. The combination of the 4-methoxybenzenesulfonyl group and the 3-phenylpropyl amide moiety provides a balanced profile of lipophilicity and polarizability, which is critical for optimizing pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the sulfonyl group in 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide may enhance its binding affinity to specific receptors, thereby improving therapeutic outcomes. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases, making it a valuable asset in drug development pipelines.

The chemical properties of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide also make it an attractive candidate for further exploration in oncology research. Sulfonyl compounds are well-documented for their ability to interfere with key signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways, 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide may offer a novel mechanism of action for anticancer therapies. Additionally, the phenethylamine-like structure of the 3-phenylpropyl side chain suggests potential interactions with adrenergic receptors, which could be exploited for treating conditions such as hypertension or depression.

Advances in computational chemistry have played a pivotal role in understanding the molecular interactions of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, including those involved in pain perception, inflammation, and neurotransmission. These findings provide a strong rationale for further investigating its potential as a lead compound in drug discovery programs.

The synthesis of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(3-phenylpropyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to achieve optimal yields. Key steps include sulfonylation of piperidine derivatives followed by amide bond formation with the appropriate phenethylamine derivative. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In conclusion, 2-1-(4-methoxybenzenesulfonyl)piperidin-2-y N-(3 phen y prop y acetamide) (CAS No. 941956 10 1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, coupled with promising preclinical data, position it as a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in addressing unmet medical needs.